Cas no 1805556-55-1 (3-Bromo-5-fluoro-4-nitroanisole)

• Product Name: 3-Bromo-5-fluoro-4-nitroanisole
• CAS No: 1805556-55-1
• MF: C₇H₅BrFNO₃
• MW: 250.021904706955
• CID: 4974491
• Update Time: 2026-02-27

3-Bromo-5-fluoro-4-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-nitroanisole
• 1-Bromo-3-fluoro-5-methoxy-2-nitrobenzene

• Inchi： 1S/C7H5BrFNO3/c1-13-4-2-5(8)7(10(11)12)6(9)3-4/h2-3H,1H3
• InChI Key： QZUDMGVWVCUOJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1[N+](=O)[O-])F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 2.5
• Topological Polar Surface Area: 55

Additional information on 3-Bromo-5-fluoro-4-nitroanisole

Recent Advances in the Application of 3-Bromo-5-fluoro-4-nitroanisole (CAS: 1805556-55-1) in Chemical Biology and Pharmaceutical Research

3-Bromo-5-fluoro-4-nitroanisole (CAS: 1805556-55-1) is a halogenated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by the presence of bromo, fluoro, and nitro functional groups on an anisole backbone, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of research involving 3-Bromo-5-fluoro-4-nitroanisole is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of halogen atoms can significantly enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Bromo-5-fluoro-4-nitroanisole exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to improve pharmacokinetic properties, such as metabolic stability and oral bioavailability.

In addition to its applications in oncology, 3-Bromo-5-fluoro-4-nitroanisole has been investigated for its potential in antimicrobial drug development. Researchers have utilized this compound to synthesize novel nitroaromatic derivatives with activity against drug-resistant bacterial strains. A recent preprint on bioRxiv reported that these derivatives showed promising efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Another noteworthy application of 3-Bromo-5-fluoro-4-nitroanisole is in the field of chemical proteomics, where it has been used as a reactive probe to study protein-ligand interactions. The bromo and fluoro substituents make it an excellent candidate for photoaffinity labeling, enabling researchers to map binding sites and identify novel drug targets. A 2022 paper in ACS Chemical Biology detailed the use of this compound in profiling the interactome of a poorly characterized kinase, leading to the discovery of previously unknown signaling pathways.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 3-Bromo-5-fluoro-4-nitroanisole derivatives. Recent efforts have focused on developing more efficient synthetic routes, such as flow chemistry approaches, to improve yield and reduce environmental impact. Additionally, computational modeling studies are being employed to predict the bioactivity and toxicity of new derivatives, accelerating the drug discovery process.

In conclusion, 3-Bromo-5-fluoro-4-nitroanisole (CAS: 1805556-55-1) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, makes it a compound of significant interest. Future research will likely explore its utility in other disease areas, as well as further optimize its pharmacological properties for clinical development.